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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d2

Cat. No.: B12385831

Essential Safety and Handling Guide for 4-Ethyl-2-
methoxyphenol-d2

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Ethyl-2-methoxyphenol-d2. The
following procedures for personal protective equipment (PPE), operational handling, and
disposal are critical for ensuring laboratory safety.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Ethyl-2-methoxyphenol, the
non-deuterated analogue of 4-Ethyl-2-methoxyphenol-d2. The safety precautions for the
deuterated compound should be considered the same as for the non-deuterated form.

Property Value

Molecular Formula C9H1202

Melting Point 15 °C /59 °F[1][2]
Boiling Point 234 - 236 °C[3]
Flash Point 107 °C [ 224 °F[1][2]
Specific Gravity 1.058[1][2]
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Personal Protective Equipment (PPE)

To ensure safety when handling 4-Ethyl-2-methoxyphenol-d2, the following personal
protective equipment is mandatory.

Eye and Face Protection

o Safety Goggles: Tight-sealing safety goggles are required to protect against splashes.[1][2]

o Face Shield: A face shield should be worn in addition to goggles when there is a significant
risk of splashing.[1][2]

Skin Protection

e Gloves: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent skin
contact.[4] Household latex gloves are not suitable as they offer less protection against
chemicals.[4]

e Lab Coat: A lab coat or other protective clothing is required to prevent contamination of
personal clothing.[4]

Respiratory Protection

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors.[5]

o Respirator: If exposure limits are exceeded or if irritation is experienced, a NIOSH/MSHA or
European Standard EN 149 approved respirator with an organic vapor cartridge is
necessary.[2]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps for the safe handling of 4-Ethyl-2-methoxyphenol-d2 from reception to use
in the laboratory.

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the label is clear and legible.
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o Storage: Store the compound in a cool, dry, and well-ventilated area in a tightly sealed
container.[3] Keep it away from incompatible materials such as strong oxidizing agents,
bases, acid anhydrides, and acid chlorides.[1][2]

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace within a chemical fume hood to contain any potential vapors.

o Handling: Avoid direct contact with skin, eyes, and clothing.[1][2] Do not breathe in dust,
fumes, gas, mist, vapors, or spray.[1][2] Wash hands thoroughly after handling.[1][2]

e In Case of Exposure:
o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1][2]

o Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[1][2]

o Ingestion: If swallowed, call a poison center or doctor.[1][2]

o Spill Management: In case of a spill, absorb the material with an inert absorbent material like
sand or vermiculite and collect it in a suitable, closed container for disposal.[1]

Disposal Plan

Proper disposal of 4-Ethyl-2-methoxyphenol-d2 and its waste is crucial to prevent
environmental contamination and ensure compliance with regulations.

» Waste Collection: All waste containing 4-Ethyl-2-methoxyphenol-d2, including
contaminated absorbents and disposable PPE, must be collected in a clearly labeled,
sealed, and appropriate waste container.

o Disposal Method: The primary and safest method for the disposal of phenolic waste is
incineration at a licensed and approved chemical waste disposal facility.[6] This ensures the
complete destruction of the compound.
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o Contaminated Equipment: Any equipment that has come into contact with the chemical
should be thoroughly decontaminated. Rinsing water should be collected as hazardous
waste and not discharged into the sewer system.[6]

o Regulatory Compliance: Dispose of the contents and the container in accordance with all
local, state, and federal regulations.[1][2]

Experimental Workflow
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Caption: Workflow for Safe Handling of 4-Ethyl-2-methoxyphenol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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